Cas no 33484-67-2 (1-isocyanato-2-methoxy-4-nitrobenzene)

1-isocyanato-2-methoxy-4-nitrobenzene structure
33484-67-2 structure
Product Name:1-isocyanato-2-methoxy-4-nitrobenzene
CAS No:33484-67-2
MF:C8H6N2O4
MW:194.144241809845
MDL:MFCD00037066
CID:294262
PubChem ID:3492022
Update Time:2025-04-19

1-isocyanato-2-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-isocyanato-2-methoxy-4-nitro-
    • 1-Isocyanato-2-methoxy-4-nitrobenzene
    • 1-isocyanato-2-methoxy-4-nitrobenzene(SALTDATA: FREE)
    • 2-isocyanato-5-nitrophenyl methyl ether
    • 2-Methoxy-4-nitrophenyl isocyanate
    • 2-Methoxy-4-nitro-phenylisocyanat
    • 2-Methoxy-4-nitrophenyl isocyanate, 97%
    • SCHEMBL1147043
    • EN300-270975
    • J-019208
    • DTXSID70392989
    • AKOS015912812
    • VS-14347
    • AKOS000265482
    • Q27127050
    • CHEBI:60066
    • 33484-67-2
    • VOTZJLLPYYCZRY-UHFFFAOYSA-N
    • 2-methoxy-4-nitrophenyl iso-cyanate
    • Epitope ID:140102
    • MFCD00037066
    • ALBB-003038
    • BBL037657
    • STK502558
    • 2-methoxy-4-nitrophenylisocyanate
    • DB-093041
    • 1-isocyanato-2-methoxy-4-nitrobenzene
    • MDL： MFCD00037066
    • Inchi： 1S/C8H6N2O4/c1-14-8-4-6(10(12)13)2-3-7(8)9-5-11/h2-4H,1H3
    • InChI Key： VOTZJLLPYYCZRY-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=CC=C(C=1)[N+](=O)[O-])N=C=O

Computed Properties

  • Exact Mass: 194.03300
  • Monoisotopic Mass: 194.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 84.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.33
  • Melting Point: 113-116 °C(lit.)
  • Boiling Point: 330.1°C at 760 mmHg
  • Flash Point: 153.4°C
  • Refractive Index: 1.566
  • PSA: 84.48000
  • LogP: 2.09390
  • Solubility: Not determined

1-isocyanato-2-methoxy-4-nitrobenzene Security Information

  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xn Xi
  • HazardClass：IRRITANT
  • Risk Phrases：R20/21/22; R36/37/38

1-isocyanato-2-methoxy-4-nitrobenzene Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-isocyanato-2-methoxy-4-nitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A406229-1g
1-Isocyanato-2-methoxy-4-nitrobenzene
 33484-67-2 95%
1g
 $280.0 2025-02-25
SHANG HAI XIAN DING Biotechnology Co., Ltd.
030177-500mg
1-Isocyanato-2-methoxy-4-nitrobenzene
 33484-67-2
500mg
 1542.0CNY 2021-07-13
abcr
AB267644-1 g
1-Isocyanato-2-methoxy-4-nitrobenzene, 95%; .
 33484-67-2 95%
1 g
 €304.50 2023-07-20
abcr
AB267644-5 g
1-Isocyanato-2-methoxy-4-nitrobenzene, 95%; .
 33484-67-2 95%
5 g
 €1,045.70 2023-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
030177-500mg
1-Isocyanato-2-methoxy-4-nitrobenzene
 33484-67-2
500mg
 1542CNY 2021-05-07
TRC
B450360-50mg
1-isocyanato-2-methoxy-4-nitrobenzene
 33484-67-2
50mg
 $ 50.00 2022-06-07
TRC
B450360-100mg
1-isocyanato-2-methoxy-4-nitrobenzene
 33484-67-2
100mg
 $ 65.00 2022-06-07
TRC
B450360-500mg
1-isocyanato-2-methoxy-4-nitrobenzene
 33484-67-2
500mg
 $ 230.00 2022-06-07
eNovation Chemicals LLC
Y1247092-1g
2-Methoxy-4-nitrophenyl isocyanate
 33484-67-2 95%
1g
 $255 2024-06-07
eNovation Chemicals LLC
Y1247092-5g
2-Methoxy-4-nitrophenyl isocyanate
 33484-67-2 95%
5g
 $955 2023-05-17

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